N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-4-((4-fluorophenyl)sulfonyl)butanamide

• IUPAC Name: N-(1-butyl-2-oxobenzo[cd]indol-6-yl)-4-(4-fluorophenyl)sulfonylbutanamide
• InChI: InChI=1S/C25H25FN2O4S/c1-2-3-15-28-22-14-13-21(19-6-4-7-20(24(19)22)25(28)30)27-23(29)8-5-16-33(31,32)18-11-9-17(26)10-12-18/h4,6-7,9-14H,2-3,5,8,15-16H2,1H3,(H,27,29)
• InChI Key: SIXBIAHYWWPVJK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C3C(=C(C=C2)NC(=O)CCCS(=O)(=O)C4=CC=C(C=C4)F)C=CC=C3C1=O
• Molecular Formula: C25H25FN2O4S
• Molecular Weight: 468.5 g/mol

Description

N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-4-((4-fluorophenyl)sulfonyl)butanamide is a useful research compound. Its molecular formula is C25H25FN2O4S and its molecular weight is 468.54. The purity is usually 95%.
BenchChem offers high-quality N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-4-((4-fluorophenyl)sulfonyl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-4-((4-fluorophenyl)sulfonyl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental and Biological Sensing

• Detection of Thiophenols : A study by Wang et al. (2012) detailed the creation of a reaction-based fluorescent probe for distinguishing thiophenols over aliphatic thiols, showcasing the chemical's potential in environmental and biological sensing. The probe, utilizing a similar structural motif, demonstrated high sensitivity and selectivity, with successful application in water sample analysis, hinting at the chemical's environmental monitoring capabilities (Wang et al., 2012).

Antibacterial Applications

• Antibacterial Activity against Rice Bacterial Leaf Blight : Research by Shi et al. (2015) on sulfone derivatives containing 1,3,4-oxadiazole moieties revealed significant antibacterial activities against rice bacterial leaf blight. A specific compound in this study enhanced plant resistance against the disease, showcasing the potential agricultural applications of chemically related compounds (Shi et al., 2015).

Chemotherapeutic Potential

• Antitumor Efficacy : A novel stereo-selective sulfonylurea compound demonstrated antitumor activities in vitro and in vivo, suggesting that structural analogs of the given chemical might hold potential as antitumor agents. This study by Lee et al. (2002) emphasizes the possible medical applications in cancer treatment (Lee et al., 2002).

Enzyme Inhibition for Therapeutic Applications

• Urease Inhibition : Nazir et al. (2018) synthesized indole-based oxadiazole scaffolds with N-(substituted-phenyl)butamides, showing potent urease inhibitory activity. This suggests the potential therapeutic applications of similar compounds in treating diseases related to urease activity, such as certain types of infections or urolithiasis (Nazir et al., 2018).